Cas no 1261643-35-9 (2-Cyano-4-fluorobenzamide)

• Product Name: 2-Cyano-4-fluorobenzamide
• CAS No: 1261643-35-9
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 4960202
• Update Time: 2025-05-23

2-Cyano-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorobenzamide

• Inchi： 1S/C8H5FN2O/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3H,(H2,11,12)
• InChI Key： IHSMCLKDTSBSQO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(N)=O)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9

Additional information on 2-Cyano-4-fluorobenzamide

Recent Advances in the Study of 2-Cyano-4-fluorobenzamide (CAS: 1261643-35-9): A Comprehensive Research Brief

2-Cyano-4-fluorobenzamide (CAS: 1261643-35-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyano and fluoro substituents on the benzamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a key candidate for further drug development.

The synthesis of 2-Cyano-4-fluorobenzamide has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and purity, reducing the production costs and environmental impact. This advancement is critical for facilitating large-scale production and subsequent clinical trials.

Pharmacological investigations have revealed that 2-Cyano-4-fluorobenzamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting a favorable safety profile for anti-inflammatory applications. These findings are particularly relevant for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, 2-Cyano-4-fluorobenzamide has shown potential in oncology research. A 2024 preprint on bioRxiv reported its ability to modulate the activity of certain kinases implicated in cancer cell proliferation. Preliminary in vitro studies on breast cancer cell lines indicated significant growth inhibition, paving the way for further in vivo studies. The compound's dual functionality as both an anti-inflammatory and anti-cancer agent makes it a versatile candidate for multifunctional drug design.

Despite these promising results, challenges remain in the clinical translation of 2-Cyano-4-fluorobenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies, however, have proposed structural modifications to enhance its drug-like properties, as discussed in a 2023 review in Expert Opinion on Drug Discovery. These modifications aim to improve solubility and half-life while maintaining its therapeutic efficacy.

In conclusion, 2-Cyano-4-fluorobenzamide (CAS: 1261643-35-9) represents a compelling area of research with broad implications for drug development. Its unique chemical structure and multifaceted pharmacological activities underscore its potential as a lead compound in the treatment of inflammatory diseases and cancer. Continued research and optimization will be essential to unlock its full therapeutic potential and bring it closer to clinical application.